Br-PEG6-C2-NHBoc

• Molecular Formula: C19H38BrNO8
• Molecular Weight: 488.4 g/mol
• InChI: InChI=1S/C19H38BrNO8/c1-19(2,3)29-18(22)21-5-7-24-9-11-26-13-15-28-17-16-27-14-12-25-10-8-23-6-4-20/h4-17H2,1-3H3,(H,21,22)
• InChIKey: IKFUKQOSGQPPAB-UHFFFAOYSA-N

Br-PEG6-C2-NHBoc PROTAC Linker

Br-PEG6-C2-NHBoc (CAS 2688072-13-9; MW 488.41; Formula C₁₉H₃₈BrNO₈) is a monodisperse, heterobifunctional polyethylene glycol (PEG) linker featuring a terminal bromo group and a Boc-protected amine, separated by a six-unit PEG chain and a two-carbon alkyl spacer . The bromo group serves as an excellent leaving group for nucleophilic substitution reactions with thiols, amines, or other nucleophiles, while the Boc-protected amine can be deprotected under mild acidic conditions (e.g., TFA) to expose a primary amine for further functionalization . The compound is primarily utilized as a PEG-based PROTAC (PROteolysis TArgeting Chimera) linker in the synthesis of heterobifunctional degraders, where the PEG6 spacer provides hydrophilicity, flexibility, and biocompatibility to the final conjugate [1].

Workflow PROTAC linker assembly via nucleophilic substitution and Boc deprotection

Linker role Six-unit PEG spacer for ternary complex geometry tuning

Functional groups Terminal bromide (leaving group) and Boc-protected amine (latent primary amine)

• [1] An S, Fu L. Small-molecule PROTACs: An emerging and promising approach for the development of targeted therapy drugs. EBioMedicine. 2018 Oct;36:553-562. View Source

PEG Linker Substitution Risks

PROTAC linker selection is not a trivial interchangeability exercise; the linker functions as a conformational tuner that directly governs ternary complex formation efficiency between the E3 ligase and the target protein [1]. Systematic studies demonstrate that varying the PEG chain length from PEG2 to PEG10 produces orders-of-magnitude differences in cellular degradation potency (DC₅₀ values) due to altered spatial orientation and cooperative binding geometry [2]. The PEG6 spacer in Br-PEG6-C2-NHBoc occupies a discrete, empirically validated midpoint in this conformational continuum—shorter than PEG8 (which may introduce excessive conformational entropy) yet longer than PEG4 (which may impose steric constraints on buried binding pockets) [1]. Generic substitution of Br-PEG6-C2-NHBoc with a PEG4 or PEG8 analog, even when sharing identical terminal Br and NHBoc functionalities, fundamentally alters the end-to-end distance and linker flexibility profile, thereby introducing uncontrolled variables that can degrade ternary complex stability, reduce ubiquitination efficiency, and ultimately compromise target protein degradation outcomes [1][2].

! Shorter PEG4 or longer PEG8 homologues shift linker length and end-to-end distance, potentially altering ternary complex cooperativity.

! Variation in ethylene glycol units changes hydrophilicity and passive permeability, which may not transfer across homologue series.

! Different purity specifications (e.g., ≥95% vs. ≥98%) can introduce impurity-related artefacts in degradation assays.

• [1] BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. PTC Technical Resource, 2025. View Source
• [2] Sinopeg. How does monodisperse polyethylene glycol enhance the performance of PROTAC drugs? Technical Article, 2026. View Source

Br-PEG6-C2-NHBoc Key Differentiators

Molecular Weight Positioning

The PEG6 spacer in Br-PEG6-C2-NHBoc provides an intermediate end-to-end distance that is optimized for spanning the typical 3+ nm separation between E3 ligase binding pockets and target protein grooves in the ternary complex. Systematic PROTAC structure-activity relationship (SAR) studies have established that linker length progression from PEG4 to PEG8 can alter ternary complex residence time by an order of magnitude, translating to substantial differences in cellular degradation efficiency [1]. PEG4 variants impose a near-rigid span suitable only for sterically congested or buried pockets, while PEG8 introduces additional gauche conformations that may introduce excessive flexibility and reduce effective local warhead concentration [1]. The PEG6 spacer strikes a balance—providing sufficient reach without sacrificing conformational control—making it the empirical midpoint for initial linker optimization screens before considering more exotic scaffolds [1][2].

MW Positioning

Cross-study comparable

488.41 g/mol, 22% greater than PEG4, 15% less than PEG8

Supports incremental linker-length SAR tuning

Reported values may vary across vendor batches

Evidence Dimension	PROTAC ternary complex residence time and cellular degradation efficiency as a function of PEG linker length
Target Compound Data	PEG6: Intermediate conformational flexibility; balanced end-to-end distance (~2.5-3.5 nm estimated span)
Comparator Or Baseline	PEG4: Near-rigid, shorter span, constrained rotational freedom; PEG8: Extended span with additional gauche conformations and higher entropic flexibility
Quantified Difference	Progression from PEG4 to PEG8 can alter ternary complex residence time by up to an order of magnitude; differences in cellular DC₅₀ values commonly observed across PEG2-PEG10 series (exact DC₅₀ ratios are target- and warhead-specific; PEG6 typically represents optimal midpoint in screening campaigns)
Conditions	PROTAC ternary complex formation assays; cellular degradation studies in relevant cell lines; crystallographic distance measurements of ligase-target interfaces

Why This Matters

This evidence demonstrates that Br-PEG6-C2-NHBoc is not interchangeable with Br-PEG4-NHBoc or Br-PEG8-NHBoc; selecting the correct PEG length directly impacts degradation efficiency and is a first-order optimization variable in PROTAC development.

• [1] BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. PTC Technical Resource, 2025. View Source
• [2] Burslem GM, Crews CM. Small-molecule modulation of protein homeostasis. Chemical Reviews. 2017;117(17):11269-11301. (Review establishing linker length as critical variable in PROTAC design) View Source

Purity and Reproducibility

Br-PEG6-C2-NHBoc is a monodisperse (discrete) PEG derivative with a precisely defined molecular weight of 488.41 g/mol and exact chemical structure C₁₉H₃₈BrNO₈, enabling batch-to-batch reproducibility in PROTAC synthesis and biological assays . In contrast, traditional polymeric PEG linkers exhibit polydispersity with a distribution of chain lengths and molecular weights, introducing inherent variability in linker length, conjugate stoichiometry, and pharmacokinetic properties that can confound SAR interpretation and regulatory filings . The monodisperse nature of Br-PEG6-C2-NHBoc allows researchers to precisely tune spatial distance and relative orientation between ligands, establishing a deterministic relationship between linker composition and ternary complex geometry . This precision is essential for generating interpretable SAR data and achieving consistent degradation efficiency across experimental replicates .

Purity Specification

Data to verify

≥98% (HPLC) vs. ≥95% for PEG4 analog

Reduces impurity-driven assay variance

Vendor CoA data; independent verification recommended

Evidence Dimension	Molecular weight distribution and batch-to-batch reproducibility
Target Compound Data	Monodisperse: exact MW = 488.41 g/mol; single defined chemical structure; zero polydispersity index (PDI)
Comparator Or Baseline	Polydisperse PEG linkers: range of MW values with PDI > 1.0 (typically 1.05-1.20 for PEG polymers); mixture of chain lengths
Quantified Difference	Monodisperse PEG6: 100% defined composition; polydisperse PEG: variable composition introduces ±5-20% variability in linker molecular weight across batches
Conditions	Synthetic PROTAC assembly and purification; analytical characterization by HPLC, MS, and NMR; biological replicate experiments

Why This Matters

Monodispersity ensures reproducible PROTAC synthesis and biological outcomes, reducing confounding variables in SAR studies and supporting more reliable procurement decisions for research programs requiring batch-to-batch consistency.

Long-Term Powder Stability

The Boc-protected amine in Br-PEG6-C2-NHBoc provides orthogonal stability during multi-step synthetic manipulations, remaining intact under basic, nucleophilic, and reductive conditions while being selectively removable under mild acidic conditions (e.g., TFA/DCM) to expose the reactive primary amine . Comparative stability assessments of Boc-protected PEG linkers demonstrate that the Boc-carbamate group resists oxidation and irreversible protonation that commonly degrade free amines during storage . Specifically, Boc-protected intermediates exhibit superior shelf stability compared to their deprotected counterparts, with the carbamate protecting group preventing amine oxidation and atmospheric degradation that plague free amine PEG linkers . This orthogonality enables sequential conjugation strategies—for example, first reacting the bromo terminus with a thiol-containing warhead while the Boc-amine remains protected, followed by Boc deprotection and coupling to an E3 ligase ligand—without risk of premature amine reactivity or cross-contamination .

Storage Stability

Cross-study comparable

2 years at −20°C vs. 1–2 years at 2–8°C for PEG4

Supports strategic inventory and supply-chain de-risking

Based on vendor shelf-life statements; validate under intended storage

Evidence Dimension	Shelf stability and orthogonal reactivity under synthetic conditions
Target Compound Data	Br-PEG6-C2-NHBoc: Boc-protected amine stable under basic, nucleophilic, and reductive conditions; deprotection requires acidic conditions (e.g., TFA); typical shelf-life ≥12 months at -20°C
Comparator Or Baseline	Free amine PEG linkers: Unprotected primary amine susceptible to oxidation, atmospheric CO₂ protonation, and undesired side reactions during storage; significantly reduced shelf-life
Quantified Difference	Boc-protected amine resists oxidation and irreversible protonation during storage; free amines show observable degradation within weeks to months under identical storage conditions (exact degradation rates are compound-specific)
Conditions	Storage at -20°C under dry, inert atmosphere; multi-step PROTAC synthesis involving orthogonal protecting group strategies

Why This Matters

The Boc protection strategy enables reliable procurement and long-term inventory management without degradation concerns, while providing the orthogonal reactivity required for modular, stepwise PROTAC assembly.

Hydrophilic-Lipophilic Balance

The PEG6 spacer in Br-PEG6-C2-NHBoc provides enhanced aqueous solubility compared to shorter PEG analogues, a critical property for PROTAC molecules that often incorporate hydrophobic warheads and E3 ligase ligands [1]. The hexaethylene glycol chain contains multiple ether oxygen atoms that facilitate rapid solvation and reduce the enthalpic cost of desolvation upon ternary complex formation [1]. Literature on PEG linker optimization indicates that PEG6 represents a balanced length that provides sufficient hydrophilicity to improve solubility and reduce non-specific aggregation without introducing excessive molecular weight or synthetic complexity [1]. Specifically, compounds with PEG6 spacers demonstrate better solubility profiles and reduced aggregation propensity in aqueous buffers compared to PEG2 or PEG3 analogues when conjugated to hydrophobic payloads . This property is particularly important for PROTACs, where poor aqueous solubility can limit cellular permeability, confound in vitro assay interpretation, and hinder in vivo formulation development .

HL Balance

Class-level inference

PEG6: intermediate polarity between PEG4 and PEG8

Balances solubility and passive permeability

Derived from published PROTAC SAR studies; experimental logP not available

Evidence Dimension	Aqueous solubility and aggregation propensity of PEG-linker conjugated constructs
Target Compound Data	Br-PEG6-C2-NHBoc: PEG6 spacer containing 6 ethylene oxide units; enhanced hydrophilicity and flexibility; TPSA = 93.71; LogP = 2.0056
Comparator Or Baseline	Shorter PEG analogues (PEG2-PEG4): Reduced number of ether oxygen atoms; lower overall hydrophilicity; higher aggregation propensity when conjugated to hydrophobic payloads
Quantified Difference	PEG6 provides ~1.5-2x the number of solvating ether oxygen atoms compared to PEG3-PEG4, contributing to improved aqueous compatibility and reduced non-specific binding in biological assays
Conditions	Aqueous buffer solubility assessments; dynamic light scattering (DLS) aggregation studies; cellular permeability assays in PROTAC development

Why This Matters

Enhanced aqueous solubility reduces assay artifacts from compound precipitation, improves cellular permeability, and facilitates in vivo formulation—key considerations for researchers selecting linker building blocks for PROTAC libraries.

• [1] BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. PTC Technical Resource, 2025. View Source

Br-PEG6-C2-NHBoc Application Scenarios

Incremental Linker-Length Tuning for SAR

Br-PEG6-C2-NHBoc is ideally suited for systematic PROTAC linker optimization campaigns where PEG6 represents the empirical midpoint for screening linker length effects on ternary complex formation and degradation efficiency [1]. Its defined PEG6 spacer length (spanning approximately 2.5-3.5 nm end-to-end) enables researchers to assess whether intermediate conformational flexibility yields optimal cooperative binding geometry relative to shorter PEG4 (constrained) or longer PEG8 (flexible) variants [1]. The bromo group can be reacted with thiol-containing E3 ligase ligands or target protein warheads, while the Boc-protected amine remains stable until selective deprotection for subsequent coupling. This orthogonal reactivity enables efficient parallel library generation to rapidly identify the linker length window that maximizes degradation potency while minimizing off-target effects [1].

High-Throughput Library Synthesis

Br-PEG6-C2-NHBoc is optimal for multi-step bioconjugation workflows where sequential, controlled functionalization is required . The bromo terminus provides an electrophilic handle for nucleophilic substitution with thiols, amines, or other nucleophiles, while the Boc-protected amine remains completely orthogonal under these reaction conditions . After the first conjugation step, the Boc group can be selectively removed under mild acidic conditions (e.g., TFA/DCM) to expose a primary amine for subsequent coupling to carboxylic acids, activated esters, or isothiocyanates . This orthogonal protection strategy eliminates the need for complex protecting group manipulations and reduces the risk of cross-reactivity or undesired side products in multi-step syntheses—a critical advantage for building complex heterobifunctional molecules including PROTACs, fluorescent probes, and targeted delivery conjugates .

Large-Scale Preclinical Supply

Br-PEG6-C2-NHBoc is the preferred choice for applications requiring precise stoichiometric control and reproducible conjugate characterization, such as quantitative bioconjugation studies, analytical method development, and regulatory-compliant research workflows . Unlike polydisperse PEG polymers that introduce variability in molecular weight distribution and conjugate composition, this monodisperse linker (MW 488.41, single defined chemical structure) ensures that every conjugate molecule contains exactly six ethylene glycol units [1]. This precision is essential for generating interpretable structure-activity relationship data, enabling accurate LC-MS characterization of PROTAC intermediates and final products, and supporting reproducible biological assay results across independent experiments and laboratories .

PROTACs for Typical E3 Ligase Spacing

Br-PEG6-C2-NHBoc is particularly valuable for constructing PROTAC molecules incorporating hydrophobic warheads (e.g., kinase inhibitors, bromodomain ligands) or lipophilic E3 ligase ligands (e.g., hydrophobic IMiD derivatives) where poor aqueous solubility could limit cellular permeability and confound in vitro assay interpretation [1]. The PEG6 spacer provides six solvating ether oxygen atoms (TPSA = 93.71; LogP = 2.0056 for the free linker) that enhance overall conjugate hydrophilicity, reduce non-specific aggregation, and improve solubility in aqueous buffers without introducing excessive molecular weight that might impair passive cellular diffusion [1]. This balanced solubility profile facilitates more reliable dose-response measurements in cellular degradation assays and simplifies in vivo formulation development for lead PROTAC candidates [1].

Application

Selection Property

Validation Focus

SAR linker-length tuning

Intermediate PEG6 spacer position

Ternary complex cooperativity and DC50 ranking

High-throughput PROTAC library synthesis

High purity specification

Impurity-related artefact mitigation

Preclinical inventory supply

Extended powder stability under frozen storage

Supply-chain risk and re-certification frequency

Standard E3 ligase-POI spacing

Linker span matching typical inter-pocket distances

Cooperative binding and degradation efficiency

• [1] BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. PTC Technical Resource, 2025. View Source